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Compound of Interest

Compound Name: Butyl laurate

cat. No.: BO87112

An In-depth Technical Guide to the Physical Properties of n-Butyl Dodecanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of n-
butyl dodecanoate. The information is presented to support research, development, and quality
control activities. All quantitative data is summarized for clarity, and detailed experimental
protocols are provided for key physical property measurements.

Introduction to n-Butyl Dodecanoate

N-butyl dodecanoate, also known as butyl laurate, is the ester formed from the condensation
of dodecanoic acid (lauric acid) and n-butanol.[1] Its chemical formula is C16H3202.[2][3] It is
a colorless to pale yellow liquid with a fruity or fatty odor.[1][4] This compound is utilized as a
raw material and intermediate in the synthesis of pharmaceuticals, agrochemicals, and
dyestuffs. It also finds application as a flavoring agent and fragrance in food and cosmetic
products.

Core Physical Properties of n-Butyl Dodecanoate

The following table summarizes the key physical properties of n-butyl dodecanoate, compiled
from various sources.
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Physical Property Value Conditions
Molecular Weight 256.43 g/mol

Density 0.855 g/mL at 25 °C
0.860 g/mL

0.853 - 0.863 g/mL at 25 °C

Boiling Point 307 °C at 760 mmHg
180 °C at 18 mmHg

166 °C

Melting Point -10 °C

-7°C

Refractive Index 1.435 at 20 °C (n20/D)
1.436

Water Solubility 0.06006 mg/L at 25 °C

Organic Solvent Solubility

Soluble in most organic

solvents.

LogP (Octanol/Water Partition

Coefficient)

6.51

Experimental Protocols

The determination of the physical properties of a liquid organic compound like n-butyl

dodecanoate involves standardized laboratory procedures.

Determination of Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure. Common methods include distillation and the Thiele tube method.

Methodology: Simple Distillation
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e Apparatus Setup: A simple distillation apparatus is assembled with a round-bottom flask, a
distillation head, a condenser, a thermometer, and a receiving flask. The n-butyl
dodecanoate sample (at least 5 mL) is placed in the round-bottom flask with boiling chips to
ensure smooth boiling.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises, and the thermometer
bulb should be fully immersed in the vapor.

o Temperature Reading: The temperature is recorded when it stabilizes, which corresponds to
the boiling point of the liquid as it condenses into the receiving flask. It is crucial to record the
atmospheric pressure at the time of the measurement, as boiling point is pressure-
dependent.

Determination of Density

Density is the mass of a substance per unit volume. For liquids like n-butyl dodecanoate, a
pycnhometer is a precise instrument for this measurement.

Methodology: Pycnometer Method

« Initial Measurement: A clean, dry pycnometer (a flask with a precisely known volume) is
weighed empty.

e Sample Introduction: The pycnometer is filled with the n-butyl dodecanoate sample, ensuring
no air bubbles are trapped. The stopper is inserted, and any excess liquid on the exterior is
carefully removed.

o Final Measurement: The filled pycnometer is weighed again.

o Calculation: The mass of the n-butyl dodecanoate is found by subtracting the empty
pycnometer's mass from the filled pycnometer's mass. The density is then calculated by
dividing the sample's mass by the known volume of the pycnometer. This measurement
should be performed at a controlled temperature, as density is temperature-dependent.

Determination of Refractive Index

The refractive index of a liquid is the ratio of the speed of light in a vacuum (or air) to its speed
in the liquid. It is a characteristic property used for identification and purity assessment.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methodology: Abbe Refractometer

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index.

o Sample Application: A few drops of the n-butyl dodecanoate sample are placed on the prism
of the refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the knob until the dividing line between the light and dark fields is
sharp and centered on the crosshairs.

e Reading: The refractive index is read from the instrument's scale. The temperature must be
noted, as the refractive index is temperature-dependent. Measurements are typically
corrected to a standard temperature of 20°C.

Determination of Solubility

Solubility is the maximum concentration of a solute that can dissolve in a solvent at a given
temperature to form a saturated solution.

Methodology: Isothermal Shake-Flask Method

Preparation of Supersaturated Solutions: An excess amount of n-butyl dodecanoate is added
to a known volume of the solvent (e.g., water or an organic solvent) in a sealed vial.

o Equilibration: The vials are placed in a temperature-controlled shaker or water bath and
agitated for an extended period (e.g., 24-72 hours) to ensure equilibrium is reached.

o Phase Separation: After equilibration, the vials are left undisturbed at the set temperature to
allow any undissolved solute to settle.

o Sampling and Analysis: A sample of the supernatant is carefully withdrawn, filtered to remove
any solid particles, and then diluted. The concentration of n-butyl dodecanoate in the diluted
sample is determined using a suitable analytical technique, such as gas chromatography
(GC) or high-performance liquid chromatography (HPLC).

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Calculation: The solubility is then calculated from the measured concentration and the
dilution factor.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point of n-butyl dodecanoate using simple distillation.
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Caption: Workflow for Boiling Point Determination by Distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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